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Compound of Interest

(2-Methyl-1,3-dioxolan-4-
Compound Name:
yl)methanol
CAS No.: 3773-93-1
Cat. No.: B1607183
\ J

(2-Methyl-1,3-dioxolan-4-yl)methanol, commonly known in the scientific community by its
trivial name Solketal or as (£)-2,2-Dimethyl-1,3-dioxolane-4-methanol, is a protected form of
glycerol. Its utility in drug development and chemical synthesis is significant, primarily serving
as a versatile chiral intermediate for the synthesis of complex molecules. However, its physical
and chemical properties necessitate a robust understanding of its potential hazards to ensure
the safety of laboratory personnel.

This guide serves as a technical resource for researchers, scientists, and drug development
professionals. It moves beyond a simple recitation of safety data sheet (SDS) information,
providing a synthesized, in-depth analysis of the hazards associated with (2-Methyl-1,3-
dioxolan-4-yl)methanol and a framework for its safe handling, storage, and emergency
management. The protocols and recommendations herein are designed to create a self-
validating system of safety, grounded in authoritative data and practical, field-proven insights.

Comprehensive Hazard Profile and Risk
Assessment

A thorough understanding of a chemical's intrinsic hazards is the foundation of any effective
safety protocol. (2-Methyl-1,3-dioxolan-4-yl)methanol presents a multi-faceted risk profile that
includes combustibility, irritation, and potential long-term health effects.
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GHS Classification and Toxicological Summary

The Globally Harmonized System (GHS) provides a standardized framework for classifying

chemical hazards. Based on consolidated data from multiple suppliers, the hazard profile is

summarized below. It is crucial to note that while some sources classify the material as a

Category 4 Flammable liquid (H227 Combustible liquid), others may use the more general

H226 (Flammable liquid and vapor). The more conservative approach is to manage it as a

significant fire risk.[1]

Hazard Class

GHS Category

Hazard Statement

Primary Risk

H227: Combustible

Fire upon heating or

Flammable Liquids Category 4 iquid exposure to ignition
iqui
a sources
) ) Localized redness,
Skin H315: Causes skin , _
) o Category 2 o inflammation upon
Corrosion/Irritation irritation[1]
contact
) ) Significant eye
Serious Eye H319: Causes serious )
o Category 2A o irritation, potential for
Damage/Irritation eye irritation[1]
damage
H361: Suspected of )
) L ) » Potential for long-term
Reproductive Toxicity Category 2 damaging fertility or )
) reproductive harm
the unborn child
B Irritation of the
Specific Target Organ H335: May cause ]
o Category 3 ) o respiratory tract upon
Toxicity respiratory irritation[1]

inhalation

This data is a synthesis of information from multiple authoritative sources. Always consult the

specific Safety Data Sheet provided by your supplier.

The warning of potential reproductive toxicity (H361) is particularly significant and mandates

stringent handling controls to minimize exposure, especially for personnel of child-bearing

potential.
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Physicochemical Properties and Their Safety
Implications

Understanding the physical properties of a substance is critical to explaining the causality
behind handling protocols.

Property Value Safety Implication

The liquid will produce
sufficient vapors to ignite in the
presence of an ignition source
Flash Point 80 °C /176 °F[2] at or above this temperature.
This dictates the need to store
away from heat and open

flames.

High boiling point suggests low

volatility at room temperature,

Boiling Point 188 °C )
but vapor concentrations can
increase upon heating.
Vapors are heavier than air
] ] and can accumulate in low-
Vapor Density >1 (Air=1)

lying areas, posing a risk of

ignition from a distant source.

Contact with these materials

) o can lead to vigorous,
o Acids, Strong oxidizing )
Incompatibilities potentially hazardous
agents[2] )
reactions. Segregated storage

is mandatory.

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure control is paramount. This begins with robust engineering
controls, supplemented by appropriate and correctly used PPE.
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Engineering Controls: The First Line of Defense

Engineering controls are designed to isolate personnel from the chemical hazard.

» Ventilation: All handling of (2-Methyl-1,3-dioxolan-4-yl)methanol should be conducted in a
well-ventilated area.[3][4] For procedures involving heating, aerosol generation, or the use of
guantities greater than a few milliliters, a certified chemical fume hood is mandatory. This is
to prevent the inhalation of vapors, which may cause respiratory irritation.[1]

o Emergency Equipment: An eyewash station and a safety shower must be readily accessible
in any laboratory where this chemical is handled.[5] Their location should be clearly marked
and kept unobstructed.

Personal Protective Equipment (PPE): A Deliberate
Selection Process

PPE is not a substitute for good engineering controls but is essential for protecting against
residual risks and accidental contact. The selection of PPE must be a deliberate process based
on the specific laboratory task.

o Eye and Face Protection: Due to its classification as a serious eye irritant (H319), chemical
safety goggles are the minimum requirement.[6] A face shield worn over goggles is
recommended for additional protection during bulk transfers or when there is a heightened
risk of splashing.[7]

¢ Skin Protection:

o Gloves: Wear appropriate protective gloves to prevent skin contact.[4][6] While specific
breakthrough times are not always available, gloves made of nitrile rubber or butyl rubber
are generally recommended for incidental contact. Always inspect gloves for tears or holes
before use and change them immediately if contamination is suspected.

o Clothing: A standard laboratory coat is required. For larger-scale operations, a chemical-
resistant apron should be worn over the lab coat.[4] Contaminated work clothing should
not be allowed out of the workplace and should be laundered separately.[3][6]

© 2026 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/product/b1607183?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR019104_msds.pdf
https://pim-resources.coleparmer.com/sds/57265.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-1_3-dioxolan-4-yl_methanol
https://pim-resources.coleparmer.com/sds/47103.pdf
https://download.basf.com/p1/000000000030793057_SDS_GEN_IL/en_IL/IPGA_Raw_30793057_SDS_GEN_IL_en_1-0.pdf
https://www.tcichemicals.com/BE/en/sds/M0916_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/57265.pdf
https://download.basf.com/p1/000000000030793057_SDS_GEN_IL/en_IL/IPGA_Raw_30793057_SDS_GEN_IL_en_1-0.pdf
https://pim-resources.coleparmer.com/sds/57265.pdf
https://store.apolloscientific.co.uk/storage/msds/OR019104_msds.pdf
https://download.basf.com/p1/000000000030793057_SDS_GEN_IL/en_IL/IPGA_Raw_30793057_SDS_GEN_IL_en_1-0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Respiratory Protection: Under conditions of adequate engineering controls (i.e., a chemical
fume hood), respiratory protection is typically not required. If a situation arises where vapor
concentrations may exceed exposure limits (e.g., a large spill in a poorly ventilated area), a
NIOSH/MSHA-approved respirator with an organic vapor cartridge must be used.[4][5]

Task Assessment:
Handling (2-Methyl-1,3-dioxolan-4-yl)methanol

Scale of Operation?

Large
Small Scale Transfer Large Scale / Heating /
(<50 mL, ambient temp) Risk of Aerosol

Required PPE

Minimum PPE Enhanced PPE

e Chemical Fume Hood MANDATORY
« Nitrile or Butyl Rubber Gloves

» Chemical Resistant Apron

e Chemical Goggles & Face Shield

« Nitrile Gloves
e Lab Coat
* Chemical Safety Goggles

Click to download full resolution via product page

PPE selection workflow based on task scale.

Safe Handling, Storage, and Disposal Protocols

Adherence to standardized protocols is essential for minimizing risk during routine laboratory
operations.

Experimental Protocol: General Handling and Use
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» Preparation: Before beginning work, ensure all necessary engineering controls are
operational and all required PPE is available and in good condition. Clear the work area of
unnecessary items.

 Aliquotting/Transfer: Conduct all transfers of the chemical within a chemical fume hood to
minimize inhalation exposure. Use only compatible, properly labeled containers.

» Prohibited Actions: Do not eat, drink, or smoke in any area where this chemical is being
handled or stored.[3][6]

o Hygiene: After handling, always wash hands thoroughly with soap and water before leaving
the laboratory.[3][4]

« Ignition Sources: Keep the chemical away from all sources of ignition, including open flames,
hot surfaces, and sparks.[2] Use non-sparking tools for transfers where appropriate.[8]

Storage Protocol

Container: Keep containers tightly closed when not in use to prevent the escape of vapors.
[3][4] Polyethylene or polypropylene containers are suitable.[3]

e Location: Store in a cool, dry, well-ventilated area designated for chemical storage.[2][4][5]

e Segregation: Store separately from incompatible materials, particularly strong oxidizing
agents and acids.[2]

o Temperature: Some suppliers recommend refrigerated storage (Store below 4°C/39°F).[5]
Always follow the specific storage recommendations on the supplier's label and SDS.

Waste Disposal

Dispose of unused material and its container as hazardous waste.[6] All waste must be
collected in a designated, properly labeled, and sealed container. Disposal must be carried out
in strict accordance with all federal, state, and local environmental regulations. Do not allow the
product to enter drains or waterways.[3][6]
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Emergency Procedures: A Framework for Rapid
Response

Preparedness is key to mitigating the consequences of an accidental release or exposure.

Accidental Release Measures

In the event of a spill, the primary objectives are to ensure personnel safety, contain the spill,

and decontaminate the area.

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spill Detected

Alert personnel in the immediate area

Y

Evacuate if spill is large,
vapors are high, or you Remove all ignition sources
are unsure of the hazard

Don appropriate PPE
(Gloves, Goggles, Respirator if needed)

Containmenjt & Cleanup

Contain the spill with non-combustible
absorbent material (sand, vermiculite)

'

Carefully collect absorbed material
into a labeled, sealable container

'

Decontaminate the area with
soap and water

'

Dispose of waste through
EHS or approved channels

Click to download full resolution via product page

Logical workflow for responding to a chemical spill.

Experimental Protocol: Spill Cleanup
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Evacuate and Alert: Clear the area of all non-essential personnel.[3]
Ventilate: Ensure the area is well-ventilated.

Don PPE: Wear, at a minimum, a lab coat, chemical-resistant gloves, and chemical safety
goggles.

Contain: For small spills, contain and absorb the liquid with an inert, non-combustible
material such as sand, earth, or vermiculite.[3]

Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for
hazardous waste disposal.[3]

Decontaminate: Clean the spill area thoroughly with soap and water.

Large Spills: For large spills, evacuate the area immediately and contact your institution's
Environmental Health and Safety (EHS) department.

First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury. Always

have the SDS readily available for emergency responders.

Inhalation: If vapors are inhaled, immediately move the affected person to fresh air and keep
them at rest in a position comfortable for breathing.[6][8] If breathing is difficult or has
stopped, provide artificial respiration and seek immediate medical attention.[8]

Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin
thoroughly with plenty of soap and water.[2][6] If skin irritation occurs, seek medical advice.

[6]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open to ensure complete irrigation.[2][8] Remove contact lenses
if present and easy to do.[6] Seek immediate medical attention from an eye specialist.[6]

Ingestion: Do NOT induce vomiting.[2][8] Rinse the mouth with water. If the person is
conscious, have them drink 200-300 ml of water.[6] Seek immediate medical attention.[2][6]
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Fire-Fighting Measures

While not highly flammable, (2-Methyl-1,3-dioxolan-4-yl)methanol is a combustible liquid.[2]

» Suitable Extinguishing Media: Use carbon dioxide (COZ2), dry chemical powder, or alcohol-
resistant foam.[2] Water spray may be used to cool containers exposed to fire.[2][6]

e Hazards: Containers may burn or explode when heated.[2][3] Fire may produce irritating or
toxic gases.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[6]

Conclusion

(2-Methyl-1,3-dioxolan-4-yl)methanol is a valuable chemical intermediate whose risks are
manageable through a disciplined and informed approach to safety. The core principles of this
approach are a comprehensive understanding of the substance's hazards, the consistent
application of engineering controls, the deliberate selection and use of personal protective
equipment, and strict adherence to established protocols for handling, storage, and emergency
response. By integrating these principles into all laboratory workflows, researchers can mitigate
the risks and handle this compound with a high degree of confidence and safety.

References
o Apollo Scientific. (2023, March 12). 2,2-Dimethyl-1,3-dioxolan-4-ylmethanol Safety Data

Sheet.

o Cole-Parmer. Material Safety Data Sheet - n-Pentadecane, 99% [This reference discusses
general lab safety principles applicable to organic compounds].

o BASF. (2026, January 28). Safety data sheet - Isopropylideneglycerol acrylate raw [This SDS
for a related compound contains relevant first aid and handling information for the dioxolane
structure].

e PubChem. (2-Methyl-1,3-dioxolan-4-yl)methanol. National Center for Biotechnology
Information.

o Cole-Parmer. Material Safety Data Sheet - (R)-(-)-2,2-Dimethyl-1,3-dioxolane-4-methanol,
98%.

o Fisher Scientific. (2025, December 19). SAFETY DATA SHEET - (S)-(+)-2,2-Dimethyl-1,3-
dioxolane-4-methanol.

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b1607183?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC218070050&productDescription=%28S%29-%28%2B%29-2%2C2-DIMETHYL-1%2C3+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC218070050&productDescription=%28S%29-%28%2B%29-2%2C2-DIMETHYL-1%2C3+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC218070050&productDescription=%28S%29-%28%2B%29-2%2C2-DIMETHYL-1%2C3+5GR&vendorId=VN00032119&countryCode=US&language=en
https://download.basf.com/p1/000000000030793057_SDS_GEN_IL/en_IL/IPGA_Raw_30793057_SDS_GEN_IL_en_1-0.pdf
https://www.fishersci.com/store/msds?partNumber=AC218070050&productDescription=%28S%29-%28%2B%29-2%2C2-DIMETHYL-1%2C3+5GR&vendorId=VN00032119&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR019104_msds.pdf
https://download.basf.com/p1/000000000030793057_SDS_GEN_IL/en_IL/IPGA_Raw_30793057_SDS_GEN_IL_en_1-0.pdf
https://www.benchchem.com/product/b1607183?utm_src=pdf-body
https://www.benchchem.com/product/b1607183?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Sigma-Aldrich. (2024, September 7). SAFETY DATA SHEET - 2,2-Dimethyl-1,3-dioxolan-4-
ylmethanol.

e TCI Chemicals. SAFETY DATA SHEET - 4-Methyl-1,3-dioxolane [This SDS provides good
general guidance on PPE for dioxolane structures].

» Fisher Scientific. (2009, April 27). Safety Data Sheet - Methanol [This SDS is for a different
chemical but provides excellent, detailed examples of handling and first aid protocols for
organic liquids].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. (2-Methyl-1,3-dioxolan-4-yl)methanol | C5H1003 | CID 95269 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. fishersci.com [fishersci.com]
. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. download.basf.com [download.basf.com]

2
3
4
e 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
6
7. tcichemicals.com [tcichemicals.com]

8

. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Introduction: Navigating the Utility and Risks of a
Versatile Chiral Building Block]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607183#2-methyl-1-3-dioxolan-4-yl-methanol-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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